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Compound of Interest

Compound Name: trans-Stilbene-13C2

Cat. No.: B12308867

This technical guide provides a comprehensive overview of the core chemical properties of
trans-Stilbene-13C2, tailored for researchers, scientists, and drug development professionals.
The document details the physicochemical characteristics, spectral data, and relevant
experimental protocols for the synthesis and analysis of this isotopically labeled compound.

Core Chemical and Physical Properties

trans-Stilbene-13C2 is the isotopically labeled form of trans-stilbene, where the two vinylic
carbons are replaced with the stable carbon-13 isotope. This labeling makes it an invaluable
tool in various research applications, particularly as an internal standard for quantitative
analysis by NMR, GC-MS, or LC-MS, and as a tracer in metabolic studies.[1] Its chemical
behavior is nearly identical to that of its unlabeled counterpart, with the primary difference being
its molecular weight.

Physicochemical Data

The following table summarizes the key physicochemical properties of trans-Stilbene-13C2
and its unlabeled analogue, trans-stilbene.
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Property

trans-Stilbene-13C2

trans-Stilbene

Molecular Formula

C1213C2H12[2]

CiaH12

Molecular Weight 182.23 g/mol [3] 180.25 g/mol [4]
White to off-white crystalline ) ) ]
Appearance ] White crystalline solid[4]
solid[4][5]
Not explicitly stated for labeled,
Melting Point but expected to be very close 122-125 °CJ[4][6]
to 122-125 °C
Not explicitly stated for labeled,
Boiling Point but expected to be very close 305-307 °C at 760 mmHg[4][6]
to 305-307 °C
Insoluble in water; slightly
Solubility Soluble in DMSO (10 mM)[2] soluble in ethanol; soluble in
ether and benzene.[7]
[(E)-2-phenyl(1,2- .
IUPAC Name (E)-1,2-diphenylethene[4]
13Cz)ethenyllbenzene[3]
CAS Number 153610-50-5[2] 103-30-0[4]

Spectral Data

The isotopic labeling of trans-Stilbene-13C2 is most clearly distinguished by its mass

spectrum and 13C NMR spectrum.
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Spectral Data trans-Stilbene-13C2 trans-Stilbene

Molecular ion peak (M+) at m/z  Molecular ion peak (M+) at m/z
Mass Spectrum

182. 180.

The signals for the vinylic Shows distinct peaks for the
13C NMR Spectrum carbons will exhibit $3C-13C vinylic and aromatic carbons.

coupling. [819]

Ground state (So) and excited Well-characterized Raman
Raman Spectrum state (S1) spectra have been spectra are available for both

measured.[10] ground and excited states.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of stilbene derivatives are
crucial for their application in research. The following sections provide illustrative protocols.

Synthesis of trans-Stilbene (Wittig Reaction)

The Wittig reaction is a widely used method for the synthesis of alkenes, including trans-
stilbene. To synthesize trans-Stilbene-13C2, one would start with 13C-labeled precursors. For
instance, a 3C-labeled benzyltriphenylphosphonium salt could be reacted with benzaldehyde.
The following is a general protocol for the synthesis of unlabeled trans-stilbene, which can be
adapted for the labeled version.

Materials:

Benzyltriphenylphosphonium chloride

Benzaldehyde

Dichloromethane (CH2zCl2)

50% Sodium hydroxide (NaOH) solution

95% Ethanol

Procedure:
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e In a 50-mL round-bottom flask, combine 3.8 g of benzyltriphenylphosphonium chloride, 1 mL
of benzaldehyde, and 10 mL of dichloromethane.

e Add a stir bar and heat the mixture to a gentle reflux with stirring.

¢ Once refluxing, add 1.5 mL of 50% sodium hydroxide solution dropwise over 10 minutes,
ensuring vigorous stirring to promote mixing of the two phases.

e Continue refluxing with stirring for 30 minutes.
o Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

o Wash the organic layer sequentially with 10 mL of water, 15 mL of saturated aqueous sodium
bisulfite, and finally with 10 mL of water until the organic layer is neutral to pH paper.

o Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

» Recrystallize the crude product from hot 95% ethanol to obtain pure trans-stilbene.[11]

Synthesis of trans-Stilbene (Heck Reaction)

The Heck reaction provides a palladium-catalyzed method for C-C bond formation and is
another common route to synthesize stilbenes with high trans-selectivity.

Materials:

e Aryl halide (e.g., iodobenzene)

e Styrene

o Palladium(ll) acetate (Pd(OAC)2)

e Triphenylphosphine (PPhs)

e Abase (e.g., triethylamine or potassium carbonate)
e Asolvent (e.g., DMF or acetonitrile)

General Procedure:
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To a reaction vessel, add the aryl halide, styrene (1.1 equivalents), Pd(OAc)z (1-5 mol%),
and PPhs (2-10 mol%).

Add the base (1.5-2 equivalents) and the solvent.

Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-140 °C
for several hours.

Monitor the reaction progress by TLC or GC.

Upon completion, cool the mixture, filter off the catalyst, and remove the solvent under
reduced pressure.

Purify the residue by column chromatography or recrystallization to yield trans-stilbene.

Purification of trans-Stilbene

Fractional crystallization is an effective method for purifying trans-stilbene and separating it
from its cis-isomer and other impurities.

Procedure:
Dissolve the crude stilbene mixture in a minimal amount of a hot solvent, such as ethanol.

Allow the solution to cool slowly to room temperature. The less soluble trans-stilbene will
crystallize out first.

Collect the crystals by vacuum filtration.

The purity of the crystals can be further enhanced by repeating the recrystallization process.
[12]

For very high purity, vacuum distillation can be employed, distilling at a pressure of less than
4 mm of mercury and a temperature between 129 to 136 °C.[4]

Analytical Protocols

Sample Preparation:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/pdf/optimizing_the_purity_of_trans_trans_isomers_in_stilbene_synthesis.pdf
https://patents.google.com/patent/US2674636A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12308867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Dissolve approximately 10-20 mg of the trans-stilbene sample in about 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIs).

e Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (General):

e Spectrometer: Bruker AV-400 (or equivalent)

e Frequency: 100 MHz for 13C

e Pulse Program: Standard 3C observation with proton decoupling

e Acquisition Time: 1-2 seconds

o Relaxation Delay (d1): 2-5 seconds

e Number of Scans (ns): 1024 or more, depending on the sample concentration.

» Referencing: The solvent peak is used for referencing (e.g., CDCIs at 77.16 ppm).

Sample Preparation:

o Prepare a dilute solution of the stilbene sample in a volatile organic solvent like
dichloromethane or hexane.

Instrument Parameters (lllustrative):

Gas Chromatograph: Agilent 7890A (or equivalent)

e Mass Spectrometer: Agilent 5975C (or equivalent)

e Column: DB-5 or similar non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 pm film
thickness).

e Injector Temperature: 250 °C

e Oven Program: Start at 80 °C for 2 minutes, then ramp at 5 °C/min to 210 °C and hold for 10
minutes.
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Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

MS lon Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: m/z 40-400.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to trans-Stilbene-
13C2.

Synthesis of trans-Stilbene-13C2 Purification

e.g., Wittig or Heck Reaction R rallizat
Labeled Precursors > Crude Product £.4. Recrystallization y, Pure trans-Stilbene-13C2

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of trans-Stilbene-13C2.
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Caption: A logical workflow for the analytical characterization of trans-Stilbene-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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